Cas no 1154296-69-1 (3-Thiophenemethanamine, N-[2-(methylthio)phenyl]-)

• Product Name: 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]-
• CAS No: 1154296-69-1
• MF: C₁₂H₁₃NS₂
• MW: 235.368320226669
• CID: 5176670
• Update Time: 2025-10-29

3-Thiophenemethanamine, N-[2-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfanyl)-N-(thiophen-3-ylmethyl)aniline
• 2-(methylsulfanyl)-N-[(thiophen-3-yl)methyl]aniline
• 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]-

• Inchi： 1S/C12H13NS2/c1-14-12-5-3-2-4-11(12)13-8-10-6-7-15-9-10/h2-7,9,13H,8H2,1H3
• InChI Key： FRLUDNLUKYDNQN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC1C=CC=CC=1SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 3.6
• Topological Polar Surface Area: 65.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]-

Comprehensive Overview of 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]- (CAS No. 1154296-69-1)

3-Thiophenemethanamine, N-[2-(methylthio)phenyl]- (CAS No. 1154296-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring a thiophene core and a methylthio-phenyl substituent, exhibits unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and functional materials due to its structural versatility.

The molecular structure of 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]- includes a thiophene ring linked to an amine group, which is further substituted with a 2-(methylthio)phenyl moiety. This configuration enhances its reactivity and binding affinity, making it a candidate for targeted drug delivery systems. Recent studies highlight its role in the synthesis of heterocyclic compounds, which are crucial in developing new therapeutic agents for diseases like cancer and neurological disorders.

In the context of green chemistry, 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]- is being explored for its potential in sustainable synthesis methods. With increasing demand for eco-friendly chemicals, researchers are investigating its use in catalysis and biodegradable materials. The compound's stability under mild conditions aligns with the principles of sustainable development, a hot topic in modern chemical research.

From a commercial perspective, the market for 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]- is expanding, driven by its applications in pharmaceutical intermediates and advanced materials. Companies specializing in fine chemicals are investing in scalable production methods to meet growing demand. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure high purity and consistency, which are critical for end-use applications.

One of the most frequently asked questions about 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]- relates to its synthetic routes. Common methods involve the amination of thiophene derivatives followed by selective functionalization. Researchers are also exploring microwave-assisted synthesis to improve yield and reduce reaction times, addressing the need for cost-effective production in industrial settings.

Safety and handling of 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]- are paramount in laboratory and industrial environments. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) such as gloves and goggles should be used. Storage recommendations typically include keeping the compound in a cool, dry place away from direct sunlight to maintain stability.

In summary, 3-Thiophenemethanamine, N-[2-(methylthio)phenyl]- (CAS No. 1154296-69-1) is a promising compound with diverse applications in pharmaceuticals, material science, and green chemistry. Its unique structural features and reactivity profile position it as a key player in the development of next-generation therapeutic agents and sustainable materials. As research progresses, this compound is expected to play an increasingly important role in addressing global challenges in healthcare and environmental sustainability.